Cas no 952664-72-1 (1H-Indole,2-(1,1-dimethylethyl)-6-fluoro-5-nitro-)

• Product Name: 1H-Indole,2-(1,1-dimethylethyl)-6-fluoro-5-nitro-
• CAS No: 952664-72-1
• MF: C₁₂H₁₃FN₂O₂
• MW: 236.242226362228
• CID: 803368
• PubChem ID: 53421186
• Update Time: 2025-09-23

1H-Indole,2-(1,1-dimethylethyl)-6-fluoro-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole,2-(1,1-dimethylethyl)-6-fluoro-5-nitro-
• 2-tert-butyl-6-fluoro-5-nitro-1H-indole
• 2-tert-butyl-6-fluoranyl-5-nitro-1H-indole
• 2-(tert-Butyl)-6-fluoro-5-nitro-1h-indole
• 2-tert-butyl-6-fluoro-5-nitro-1H-indol
• C93196
• IVMMPLNJIJIRPW-UHFFFAOYSA-N
• DTXSID60697753
• 952664-72-1
• SCHEMBL1465935
• A845257

• Inchi： 1S/C12H13FN2O2/c1-12(2,3)11-5-7-4-10(15(16)17)8(13)6-9(7)14-11/h4-6,14H,1-3H3
• InChI Key： IVMMPLNJIJIRPW-UHFFFAOYSA-N
• SMILES： FC1C(=CC2=C(C=1)NC(=C2)C(C)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 236.09600
• Monoisotopic Mass: 236.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6A^2
• XLogP3: 3.7

Experimental Properties

• PSA: 61.61000
• LogP: 4.03590